Cas no 7763-70-4 (7-Thiabicyclo[4.1.0]heptane, 3-thiiranyl-)
![7-Thiabicyclo[4.1.0]heptane, 3-thiiranyl- structure](https://ossimg.kuujia.com/scimg/8000/7763-70-4x500.png)
7763-70-4 structure
Product Name:7-Thiabicyclo[4.1.0]heptane, 3-thiiranyl-
CAS No:7763-70-4
MF:C8H12S2
MW:172.310879707336
CID:4184217
PubChem ID:22988818
Update Time:2025-04-24
7-Thiabicyclo[4.1.0]heptane, 3-thiiranyl- Chemical and Physical Properties
Names and Identifiers
-
- 7-Thiabicyclo[4.1.0]heptane, 3-thiiranyl-
- 3-(2-Thiiranyl)-7-thiabicyclo[4.1.0]heptane
- SCHEMBL4618496
- 7763-70-4
- DTXSID801260700
-
- Inchi： 1S/C8H12S2/c1-2-6-7(10-6)3-5(1)8-4-9-8/h5-8H,1-4H2
- InChI Key： HOLSAWOGYGPVDZ-UHFFFAOYSA-N
- SMILES： S1C2CCC(C3CS3)CC12
Computed Properties
- Exact Mass: 172.03804273g/mol
- Monoisotopic Mass: 172.03804273g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 50.6Ų
7-Thiabicyclo[4.1.0]heptane, 3-thiiranyl- Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
7763-70-4 (7-Thiabicyclo[4.1.0]heptane, 3-thiiranyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent